Cas no 1704063-88-6 (4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid)

• Product Name: 4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid
• CAS No: 1704063-88-6
• MF: C₉H₉BF₄O₃
• MW: 251.970577001572
• MDL: MFCD28384228
• CID: 4672738
• Update Time: 2025-10-17

4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid
• AM87721
• 4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid

• MDL： MFCD28384228
• Inchi： 1S/C9H9BF4O3/c11-7-1-2-8(10(15)16)6(3-7)4-17-5-9(12,13)14/h1-3,15-16H,4-5H2
• InChI Key： CBBVKMAXTUHNQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C=1)COCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 49.7

Additional information on 4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid

4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic Acid: A Comprehensive Overview

4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid, also known by its CAS number 1704063-88-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of phenylboronic acid, featuring a fluorine atom at the para position and a trifluoroethoxy methyl group at the ortho position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an invaluable building block in modern chemical research.

The synthesis of 4-fluoro-2-(trifluoroethoxymethyl)phenylboronic acid typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the Suzuki-Miyaura coupling reaction, which allows for the precise installation of the trifluoroethoxy methyl group onto the aromatic ring. This method not only ensures high yields but also maintains the structural integrity of the boronic acid functionality, which is critical for subsequent applications.

One of the most notable applications of this compound is in the field of drug discovery. The boronic acid group serves as an excellent leaving group in cross-coupling reactions, enabling researchers to construct complex molecular architectures with unprecedented precision. For instance, this compound has been employed in the synthesis of novel kinase inhibitors and GPCR modulators, which hold promise for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 4-fluoro-2-(trifluoroethoxymethyl)phenylboronic acid has also found applications in materials science. The trifluoroethoxy methyl group imparts unique electronic properties to the molecule, making it an ideal candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in high-performance OLEDs (organic light-emitting diodes), where it contributes to enhanced device efficiency and stability.

The stability and reactivity of this compound have been extensively studied under various conditions. Research indicates that it exhibits excellent thermal stability up to 150°C and is resistant to hydrolysis under mild conditions. These properties make it suitable for use in a wide range of chemical transformations without requiring specialized handling or storage conditions.

From an environmental standpoint, 4-fluoro-2-(trifluoroethoxymethyl)phenylboronic acid has been evaluated for its biodegradability and ecotoxicity. Studies suggest that it undergoes rapid degradation under aerobic conditions and does not pose significant risks to aquatic life when used responsibly. These findings are particularly important given the increasing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, 4-fluoro-2-(trifluoroethoxymethyl)phenylboronic acid stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique combination of functional groups makes it an indispensable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow even more prominent.